1-(3-Chlorophenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one
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Description
1-(3-Chlorophenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C17H16ClN5O2 and its molecular weight is 357.8. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Properties
1-(3-Chlorophenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one, a compound belonging to the pyrazolo[3,4-d]pyrimidine class, has been extensively researched for its potential in medical science, especially focusing on its antimicrobial and anticancer properties. For instance, Hafez et al. (2016) synthesized various pyrazole derivatives and evaluated their antimicrobial and anticancer activities. They discovered that certain compounds exhibited higher anticancer activity than the reference drug, doxorubicin, and possessed substantial antimicrobial properties Hafez, Abdel-Rhman B. A. El-Gazzar, & Al-Hussain, 2016. Similarly, Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines and evaluated their cytotoxic and anti-5-lipoxygenase activities, discussing the structure-activity relationship of these compounds Rahmouni et al., 2016.
Anti-inflammatory Applications
Some derivatives of the pyrazolo[3,4-d]pyrimidine class have also demonstrated significant anti-inflammatory activities. For example, Fahmy et al. (2012) synthesized heterocyclic derivatives conjugated with the 1,3-disubstituted pyrazole moiety and found that most compounds exhibited considerable anti-inflammatory activities Fahmy, Khalifa, Nossier, Abdalla, & Ismai, 2012.
Antitumor Potential
Further research into the antitumor potential of this class of compounds was conducted by Kandeel et al. (2021), who synthesized and studied various heterocyclic compounds for their anticancer activity. They discovered that one particular compound, compound 6(d), demonstrated significant potency against cancer cell lines Kanubhai D. Katariya, Dushyanth R. Vennapu, & Shah, 2021.
Properties
IUPAC Name |
1-(3-chlorophenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O2/c18-12-4-3-5-13(8-12)23-16-14(9-20-23)17(25)22(11-19-16)10-15(24)21-6-1-2-7-21/h3-5,8-9,11H,1-2,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHEMTTDVGFLMQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.